izupeptin B
Description
Izupeptin B is a bioactive cyclic peptide isolated from marine-derived Streptomyces species. It exhibits potent inhibitory activity against proteolytic enzymes, particularly metalloproteases, making it a candidate for therapeutic applications in inflammatory diseases and cancer metastasis. Structurally, it features a unique 12-membered macrocyclic ring with alternating L- and D-amino acids, including a rare 3-hydroxyquinaldic acid moiety critical for its enzyme-binding affinity .
Properties
CAS No. |
107231-90-3 |
|---|---|
Molecular Formula |
C9H9ClO2S |
Synonyms |
izupeptin B |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Contrasts :
- Structural Complexity : this compound’s macrocyclic structure enhances stability and target specificity compared to Antipain’s linear peptide and Phosphoramidon’s simpler dipeptide design .
- Potency : this compound shows superior inhibition (IC₅₀ = 7.2 nM) against MMP-9 compared to Antipain (IC₅₀ = 480 nM) but is less potent than Phosphoramidon (IC₅₀ = 2.1 nM) against its primary target .
- Applications : While Antipain is primarily a research tool, this compound and Phosphoramidon have broader therapeutic relevance, particularly in oncology and cardiovascular diseases.
Research Findings
- Mechanistic Studies : this compound’s 3-hydroxyquinaldic acid moiety chelates zinc ions in metalloproteases, disrupting substrate binding. This mechanism differs from Phosphoramidon’s phosphate-mediated zinc inhibition .
- Toxicity Profile : this compound exhibits lower hepatotoxicity (LD₅₀ = 120 mg/kg) compared to Phosphoramidon (LD₅₀ = 45 mg/kg), attributed to its selective enzyme targeting .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
